![molecular formula C14H25NO3 B6236989 tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate CAS No. 1780338-96-6](/img/no-structure.png)
tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate
Overview
Description
Tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate (CPC) is an organic compound that is widely used in a range of scientific research applications. It is a derivative of carbamate and is a versatile molecule that can be used as a reagent, a catalyst, and a ligand. CPC is a highly stable and non-toxic compound with a wide range of potential applications.
Scientific Research Applications
Tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate has a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. It has also been used in the synthesis of heterocyclic compounds, such as pyridines, pyrimidines, and quinolines. Additionally, tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate has been used in the synthesis of biologically active compounds, such as antibiotics, anti-cancer agents, and antiviral drugs.
Mechanism of Action
Tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate is a highly stable and non-toxic compound. Its mechanism of action is not fully understood, but it is believed to be related to its ability to form coordination complexes with metal ions. It is also believed to act as a catalyst in the formation of polymers and heterocyclic compounds.
Biochemical and Physiological Effects
tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-allergic properties, as well as antioxidant activity. Additionally, tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate has been shown to have anti-cancer activity, as well as antiviral activity.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate is a highly stable and non-toxic compound, making it a suitable reagent for laboratory experiments. It is also relatively easy to synthesize and has a wide range of potential applications. However, tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate can be difficult to purify, and its mechanism of action is not fully understood.
Future Directions
Tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate has a wide range of potential applications in scientific research. In the future, tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate could be used in the synthesis of more complex molecules, such as peptides and proteins. It could also be used in the synthesis of novel drugs and therapeutic agents. Additionally, tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate could be used in the development of new materials, such as polymers and heterocyclic compounds. Finally, tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate could be used in the development of new catalysts, such as metal-ion complexes.
Synthesis Methods
Tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate is synthesized through a two-step reaction process. The first step is the formation of a cyclopentylmethyl ester, which is formed by reacting a tert-butyl carbamate with cyclopentylmethyl bromide in the presence of a base. The second step is the formation of tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate, which is formed by reacting the cyclopentylmethyl ester with an aqueous solution of sodium hydroxide. The reaction is usually carried out in anhydrous conditions and the resulting product is isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate involves the reaction of tert-butyl carbamate with 2-(cyclopentylmethyl)-3-oxopropionic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under an inert atmosphere. The resulting product is then purified by column chromatography to obtain the desired compound.", "Starting Materials": [ "tert-butyl carbamate", "2-(cyclopentylmethyl)-3-oxopropionic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "dichloromethane or tetrahydrofuran (THF)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in dichloromethane or THF under an inert atmosphere.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir for 10-15 minutes.", "Step 3: Add 2-(cyclopentylmethyl)-3-oxopropionic acid to the reaction mixture and stir for 12-24 hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with dichloromethane or THF.", "Step 5: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1780338-96-6 |
Product Name |
tert-butyl N-[2-(cyclopentylmethyl)-3-oxopropyl]carbamate |
Molecular Formula |
C14H25NO3 |
Molecular Weight |
255.4 |
Purity |
95 |
Origin of Product |
United States |
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